Cas no 14815-19-1 (2,2,2-trifluoro-N-(pyridin-3-yl)acetamide)

• Product Name: 2,2,2-trifluoro-N-(pyridin-3-yl)acetamide
• CAS No: 14815-19-1
• MF: C₇H₅F₃N₂O
• MW: 190.122611761093
• CID: 98232
• PubChem ID: 605298
• Update Time: 2025-06-15

2,2,2-trifluoro-N-(pyridin-3-yl)acetamide Chemical and Physical Properties

Names and Identifiers

• Acetamide, 2,2,2-trifluoro-N-3-pyridinyl-
• Acetamide, 2,2,2-trifluoro-N-3-pyridyl- (8CI)
• 2,2,2-trifluoro-N-pyridin-3-ylacetamide
• 2,2,2-trifluoro-N-(pyridin-3-yl)acetamide
• 14815-19-1
• 2,2,2-Trifluoro-N-(3-pyridyl)acetaMide, 96per cent
• SCHEMBL22920041
• DTXSID10345530
• 3-Aminopyridine, N-trifluoroacetyl-
• 2,2,2-Trifluoro-N-(3-pyridyl)acetamide
• BS-21439
• Acetamide,2,2,2-trifluoro-N-3-pyridinyl-
• AKOS003789027
• VU0549433-1
• F9995-1100
• 2,2,2-Trifluoro-N-(3-pyridyl)acetaMide, 96%

• MDL： MFCD00465465
• Inchi： 1S/C7H5F3N2O/c8-7(9,10)6(13)12-5-2-1-3-11-4-5/h1-4H,(H,12,13)
• InChI Key： KNGWJNVUCYDZJE-UHFFFAOYSA-N
• SMILES： FC(C(NC1C=NC=CC=1)=O)(F)F

Computed Properties

• Exact Mass: 190.03539727g/mol
• Monoisotopic Mass: 190.03539727g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 193
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 42Ų

Experimental Properties

• Melting Point: 122-126℃

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds N-arylamides

Additional information on 2,2,2-trifluoro-N-(pyridin-3-yl)acetamide

Comprehensive Overview of 2,2,2-Trifluoro-N-(pyridin-3-yl)acetamide (CAS No. 14815-19-1)

2,2,2-Trifluoro-N-(pyridin-3-yl)acetamide, with the CAS number 14815-19-1, is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its trifluoroacetamide moiety and pyridine ring, serves as a versatile intermediate in the synthesis of various bioactive molecules. Its unique structural features, including the electron-withdrawing trifluoromethyl group, make it a valuable building block in medicinal chemistry and material science.

In recent years, the demand for fluorinated compounds like 2,2,2-trifluoro-N-(pyridin-3-yl)acetamide has surged due to their enhanced metabolic stability and bioavailability. Researchers are particularly interested in its potential applications in drug discovery, where fluorine incorporation often improves pharmacokinetic properties. The compound's pyridine-3-yl group further enhances its utility, as pyridine derivatives are widely used in heterocyclic chemistry and catalysis.

One of the most frequently searched questions related to this compound is: "What are the synthetic routes for 2,2,2-trifluoro-N-(pyridin-3-yl)acetamide?" The synthesis typically involves the reaction of 3-aminopyridine with trifluoroacetic anhydride under controlled conditions. This process highlights the growing interest in green chemistry and sustainable synthesis, as researchers seek to minimize environmental impact while maintaining high yields.

The compound's relevance extends to agrochemical applications, where its derivatives are explored for their potential as pesticides and herbicides. The trifluoromethyl group is known to enhance the lipophilicity and membrane permeability of agrochemicals, making them more effective. This aligns with the current trend of developing eco-friendly crop protection solutions, a topic frequently discussed in agricultural biotechnology forums.

Another hot topic is the role of 2,2,2-trifluoro-N-(pyridin-3-yl)acetamide in material science. Its ability to act as a precursor for advanced polymers and coating materials has been investigated, particularly in the context of high-performance materials. The compound's thermal stability and resistance to degradation make it suitable for applications in electronics and nanotechnology.

From a safety and handling perspective, 2,2,2-trifluoro-N-(pyridin-3-yl)acetamide requires standard laboratory precautions. While it is not classified as a hazardous material, proper personal protective equipment (PPE) such as gloves and goggles is recommended during handling. This aligns with the increasing focus on laboratory safety protocols and risk assessment in chemical research.

The compound's spectroscopic properties, including NMR and IR spectra, are well-documented, making it a useful reference standard in analytical chemistry. Researchers often search for "2,2,2-trifluoro-N-(pyridin-3-yl)acetamide spectral data" to validate their synthetic products or conduct structure-activity relationship (SAR) studies.

In conclusion, 2,2,2-trifluoro-N-(pyridin-3-yl)acetamide (CAS No. 14815-19-1) is a multifaceted compound with broad applications in pharmaceuticals, agrochemicals, and material science. Its unique structural attributes and compatibility with modern synthetic methodologies make it a valuable asset in research and industrial settings. As the scientific community continues to explore fluorine chemistry and heterocyclic compounds, this compound is poised to remain a key player in innovative chemical solutions.